Cas no 181522-18-9 (1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)-
• CAS No: 181522-18-9
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 1372868
• PubChem ID: 10888837
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(hydroxymethyl)-
• 5-(hydroxymethyl)isophthalic acid
• CYZQJDADMYLLNK-UHFFFAOYSA-N
• CHEMBL447149
• SCHEMBL1551997
• DB-332713
• 181522-18-9
• 5-Hydroxymethylisophthalic acid

• Inchi： 1S/C9H8O5/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3,10H,4H2,(H,11,12)(H,13,14)
• InChI Key： CYZQJDADMYLLNK-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 196.03714
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83